Cas no 2137693-22-0 (3-Furanol, 4-[4,5-bis(chloromethyl)-1H-1,2,3-triazol-1-yl]tetrahydro-, (3R,4S)-rel-)

• Product Name: 3-Furanol, 4-[4,5-bis(chloromethyl)-1H-1,2,3-triazol-1-yl]tetrahydro-, (3R,4S)-rel-
• CAS No: 2137693-22-0
• MF: C₈H₁₁Cl₂N₃O₂
• MW: 252.097839593887
• CID: 5279387
• Update Time: 2025-10-28

3-Furanol, 4-[4,5-bis(chloromethyl)-1H-1,2,3-triazol-1-yl]tetrahydro-, (3R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Furanol, 4-[4,5-bis(chloromethyl)-1H-1,2,3-triazol-1-yl]tetrahydro-, (3R,4S)-rel-

• Inchi： 1S/C8H11Cl2N3O2/c9-1-5-6(2-10)13(12-11-5)7-3-15-4-8(7)14/h7-8,14H,1-4H2/t7-,8-/m0/s1
• InChI Key： DYIZUZSOBZXBEJ-YUMQZZPRSA-N
• SMILES： O1C[C@H](N2C(CCl)=C(CCl)N=N2)[C@@H](O)C1

Additional information on 3-Furanol, 4-[4,5-bis(chloromethyl)-1H-1,2,3-triazol-1-yl]tetrahydro-, (3R,4S)-rel-

Compound CAS No. 2137693-22-0: A Comprehensive Overview

The compound with CAS No. 2137693-22-0, commonly referred to as 3-Furanol, 4-[4,5-bis(chloromethyl)-1H-1,2,3-triazol-1-yl]tetrahydro-, (3R,4S)-rel, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structural features and functional groups. The molecule incorporates a furanol ring system fused with a triazole moiety, which contributes to its versatile reactivity and selectivity in chemical reactions.

Recent studies have highlighted the importance of this compound in the field of drug delivery systems. Its ability to form stable conjugates with biomolecules has made it a valuable tool in the development of targeted therapies. For instance, researchers have utilized its chloromethyl groups to create bioconjugates that enhance drug specificity and reduce systemic toxicity. This innovation has been particularly promising in the context of anticancer drug development, where precise targeting is critical for therapeutic efficacy.

In addition to its role in pharmacology, the compound has also found applications in materials science. Its triazole ring system exhibits excellent stability under harsh conditions, making it an ideal candidate for use in high-performance polymers and coatings. Recent advancements in polymer chemistry have demonstrated how this compound can be integrated into polymer networks to enhance mechanical properties and thermal resistance. These findings underscore its versatility across multiple disciplines.

The synthesis of 3-Furanol, 4-[4,5-bis(chloromethyl)-1H-1,2,3-triazol-1-yl]tetrahydro-, (3R,4S)-rel involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the furanol ring through cyclization reactions and the subsequent installation of the triazole moiety via click chemistry techniques. The stereochemistry of the molecule is carefully controlled during synthesis to ensure high enantiomeric purity, which is essential for its biological applications.

From an environmental perspective, this compound has been studied for its potential role in green chemistry initiatives. Its ability to participate in catalytic cycles without generating harmful byproducts makes it an attractive alternative to traditional reagents. Researchers have explored its use as a catalyst in asymmetric synthesis reactions, which are pivotal for producing chiral pharmaceuticals efficiently.

Moreover, the compound's unique electronic properties have led to its investigation in the field of optoelectronics. Its ability to absorb and emit light at specific wavelengths has been leveraged in the development of advanced materials for light-emitting diodes (LEDs) and photovoltaic devices. These applications highlight its potential beyond traditional chemical uses.

In conclusion, CAS No. 2137693-22-0 represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its structural complexity and functional versatility make it a valuable asset in modern research and development efforts. As ongoing studies continue to uncover new possibilities for this compound, its impact on various industries is expected to grow significantly.